Cas no 2097264-31-6 (t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate)
t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate
-
- MDL: MFCD30737935
- Inchi: 1S/C23H35N3O4/c1-23(2,3)30-22(28)26-15-11-20(12-16-26)25-13-9-19(10-14-25)24-21(27)29-17-18-7-5-4-6-8-18/h4-8,19-20H,9-17H2,1-3H3,(H,24,27)
- InChI Key: RYZOOKFINUWPSP-UHFFFAOYSA-N
- SMILES: N1(C2CCN(C(OC(C)(C)C)=O)CC2)CCC(NC(OCC2=CC=CC=C2)=O)CC1
t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB543005-250 mg |
t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate; . |
2097264-31-6 | 250MG |
€524.50 | 2023-04-14 | ||
| abcr | AB543005-1 g |
t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate; . |
2097264-31-6 | 1g |
€1,231.10 | 2023-04-14 | ||
| abcr | AB543005-250mg |
t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate; . |
2097264-31-6 | 250mg |
€532.20 | 2025-02-13 | ||
| abcr | AB543005-1g |
t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate; . |
2097264-31-6 | 1g |
€1250.40 | 2025-02-13 | ||
| 1PlusChem | 1P023LQJ-250mg |
t-Butyl4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate |
2097264-31-6 | 95% | 250mg |
$365.00 | 2023-12-19 | |
| 1PlusChem | 1P023LQJ-1g |
t-Butyl4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate |
2097264-31-6 | 95% | 1g |
$888.00 | 2023-12-19 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | AB22245-0.25g |
TERT-BUTYL 4-(BENZYLOXYCARBONYLAMINO)-1,4'-BIPIPERIDINE-1'-CARBOXYLATE |
2097264-31-6 | nan | 0.25g |
¥3564.00 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | AB22245-1g |
TERT-BUTYL 4-(BENZYLOXYCARBONYLAMINO)-1,4'-BIPIPERIDINE-1'-CARBOXYLATE |
2097264-31-6 | nan | 1g |
¥8928.00 | 2025-04-16 |
t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate
T-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate: A Comprehensive Overview
T-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate, identified by the CAS number 2097264-31-6, is a complex organic compound with significant applications in the field of pharmaceutical chemistry and chemical synthesis. This compound is notable for its unique structure, which combines a t-butyl group with a benzyloxycarbonylamino (Cbz) moiety and a bipiperidine framework. The bipiperidine system, in particular, has been extensively studied due to its potential in drug design and as an intermediate in the synthesis of bioactive molecules.
The synthesis of T-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate typically involves multi-step reactions, often starting from piperidine derivatives. The introduction of the benzyloxycarbonyl (Cbz) group is a common protective strategy in peptide synthesis, and its application here underscores the compound's utility in such contexts. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to this compound, reducing production costs and enhancing purity levels.
One of the most promising areas of research involving this compound is its application in drug discovery. The bipiperidine core has been shown to exhibit modulatory effects on various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, studies published in Nature Communications have highlighted the potential of bipiperidine-containing compounds as antagonists for certain opioid receptors, offering new avenues for pain management therapies.
In addition to its pharmacological applications, T-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate has also found use as an intermediate in the synthesis of more complex molecules. Its carboxylic acid derivative can be readily functionalized to introduce additional substituents, making it a versatile building block in organic synthesis. Recent research has focused on optimizing these transformations to improve yields and minimize waste, aligning with green chemistry principles.
The compound's physical properties are also worth noting. With a molecular weight of approximately 508 g/mol and a melting point around 150°C, it is stable under standard laboratory conditions. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
From a toxicological perspective, studies have demonstrated that T-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate exhibits low acute toxicity in preclinical models. This finding is particularly important for its potential use in therapeutic applications where safety profiles are critical. However, further long-term studies are required to fully assess its safety profile.
In conclusion, T-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate represents a valuable compound with diverse applications in pharmaceutical chemistry and organic synthesis. Its unique structure and favorable properties make it an attractive candidate for further research and development. As new synthetic methodologies emerge and its biological effects continue to be explored, this compound is poised to play an increasingly important role in advancing medical science.
2097264-31-6 (t-Butyl 4-(benzyloxycarbonylamino)-1,4'-bipiperidine-1'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)